Propan-2-yl 2-amino-5-[(2,4-dimethylphenyl)carbamoyl]-4-methylthiophene-3-carboxylate

• IUPAC Name: propan-2-yl 2-amino-5-[(2,4-dimethylphenyl)carbamoyl]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C18H22N2O3S/c1-9(2)23-18(22)14-12(5)15(24-16(14)19)17(21)20-13-7-6-10(3)8-11(13)4/h6-9H,19H2,1-5H3,(H,20,21)
• InChI Key: JEVHAQAKNBSVMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C(=C(S2)N)C(=O)OC(C)C)C)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

Propan-2-yl 2-amino-5-[(2,4-dimethylphenyl)carbamoyl]-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C18H22N2O3S and its molecular weight is 346.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Dye Applications

Propan-2-yl 2-amino-5-[(2,4-dimethylphenyl)carbamoyl]-4-methylthiophene-3-carboxylate and similar compounds have been synthesized and utilized in the development of novel heterocyclic disperse dyes for dyeing polyester fibers. These dyes show a range of colors like yellow, deep pink, brown, and brownish purple with good fastness properties, although they exhibit poor photostability (Iyun et al., 2015).

Complexation and Fabric Dyeing

The compound has also been involved in the synthesis of disperse dyes which were subsequently complexed with metals like copper, cobalt, and zinc. These complexes were used for dyeing polyester and nylon fabrics, demonstrating good fastness properties and producing various shades of violet and brown (Abolude et al., 2021).

Synthesis of Analogues and Derivatives

Research has been conducted on synthesizing analogues of this compound, such as methyl 7,9-dimethyl-5-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine-1-carboxylate, starting from 2,4-dimethylaniline. This process involves various chemical reactions including N-alkylation and carbamoylation, leading to the production of compounds with potential applications in different fields of chemistry (Vaid et al., 2014).

X-ray Structures and Computational Studies

Additionally, X-ray structures and computational studies have been conducted on similar compounds to understand their molecular structure and properties. Such studies are essential in predicting the behavior of these compounds in various applications, including their potential use in materials science and pharmaceuticals (Nycz et al., 2011).